Cas no 2091064-29-6 (4-bromo-6-(trifluoromethyl)indolin-2-one)

• Product Name: 4-bromo-6-(trifluoromethyl)indolin-2-one
• CAS No: 2091064-29-6
• MF: C₉H₅BrF₃NO
• MW: 280.041311979294
• MDL: MFCD31537025
• CID: 5183640
• PubChem ID: 131327815
• Update Time: 2026-03-05

4-bromo-6-(trifluoromethyl)indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(trifluoromethyl)indolin-2-one
• 4-BROMO-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-INDOL-2-ONE
• 2091064-29-6
• PS-16259
• PB41804
• E79935
• 4(c)\\bromo(c)\\6(c)\\(trifluoromethyl)(c)\\2,3(c)\\dihydro(c)\\1H(c)\\indol(c)\\2(c)\\one

• MDL： MFCD31537025
• Inchi： 1S/C9H5BrF3NO/c10-6-1-4(9(11,12)13)2-7-5(6)3-8(15)14-7/h1-2H,3H2,(H,14,15)
• InChI Key： FWNSYHLBHWXRIJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(C(F)(F)F)=C2)CC1=O

Computed Properties

• Exact Mass: 278.95066g/mol
• Monoisotopic Mass: 278.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-bromo-6-(trifluoromethyl)indolin-2-one

Professional Introduction to 4-bromo-6-(trifluoromethyl)indolin-2-one (CAS No. 2091064-29-6)

4-bromo-6-(trifluoromethyl)indolin-2-one, identified by its Chemical Abstracts Service (CAS) number 2091064-29-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indolinone class, characterized by a fused indole and ketone structure, which is a common motif in many biologically active molecules. The presence of both bromine and trifluoromethyl substituents in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The bromo substituent at the 4-position of the indolinone ring introduces a site for further functionalization, enabling chemists to explore diverse chemical transformations. This feature is particularly useful in constructing more complex molecules through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl structures. Additionally, the trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the compound, attributes that are often critical for achieving desirable pharmacokinetic profiles in drug candidates.

In recent years, 4-bromo-6-(trifluoromethyl)indolin-2-one has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism and signaling. The indolinone core is known to exhibit binding affinity towards a range of protein targets, making it an attractive building block for designing novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of 4-bromo-6-(trifluoromethyl)indolin-2-one as a pharmacophore. Molecular docking simulations have revealed that this compound can effectively bind to pockets on enzymes such as kinases and proteases, which are overexpressed or mutated in many diseases. The combination of the bromo and trifluoromethyl groups optimizes its interaction with these targets by providing both hydrophobic interactions and electronic effects that stabilize the enzyme-inhibitor complex.

The synthesis of 4-bromo-6-(trifluoromethyl)indolin-2-one itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available indole derivatives. Recent innovations in synthetic methodologies have enabled more efficient and scalable production methods, including transition-metal-catalyzed reactions that streamline the introduction of functional groups. These advancements have made it feasible to produce larger quantities of the compound for both research and industrial applications.

One notable application of 4-bromo-6-(trifluoromethyl)indolin-2-one is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors that disrupt viral replication cycles. For example, researchers have explored its potential as an inhibitor of proteases essential for viral polyprotease processing. The presence of both bromine and trifluoromethyl groups enhances its binding affinity and resistance to metabolic degradation, which are crucial factors for effective antiviral therapy.

Another area where 4-bromo-6-(trifluoromethyl)indolin-2-one has shown promise is in neurodegenerative disease research. The indolinone scaffold is structurally related to several known neuroprotective compounds, suggesting its potential as a lead molecule for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound can modulate neurotransmitter systems and reduce oxidative stress, two key pathological mechanisms in these disorders.

The role of 4-bromo-6-(trifluoromethyl)indolin-2-one in material science is also emerging as an exciting frontier. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The halogen substituents contribute to charge transport capabilities, while the heterocyclic core provides stability under various environmental conditions. This dual functionality positions 4-bromo-6-(trifluoromethyl)indolin-2-one as a versatile material for developing next-generation electronic devices.

In conclusion, 4-bromo-6-(trifluoromethyl)indolin-2-one (CAS No. 2091064-29-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and beyond. Its structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for researchers seeking innovative solutions to complex challenges. As our understanding of its properties continues to grow, 4-bromo-6-(trifluoromethyl)indolin-2-one is poised to play an increasingly significant role in advancing scientific discovery and technological innovation.